Cas no 2679936-16-2 ([(3R)-3-amino-3-(thiophen-2-yl)propyl](methyl)amine)

• Product Name: [(3R)-3-amino-3-(thiophen-2-yl)propyl](methyl)amine
• CAS No: 2679936-16-2
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 6255918
• PubChem ID: 165916032
• Update Time: 2025-10-08

[(3R)-3-amino-3-(thiophen-2-yl)propyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-28271074
• 2679936-16-2
• [(3R)-3-amino-3-(thiophen-2-yl)propyl](methyl)amine

• Inchi： 1S/C8H14N2S/c1-10-5-4-7(9)8-3-2-6-11-8/h2-3,6-7,10H,4-5,9H2,1H3/t7-/m1/s1
• InChI Key： YHENKZBBQSLIHA-SSDOTTSWSA-N
• SMILES： S1C=CC=C1[C@@H](CCNC)N

Computed Properties

• Exact Mass: 170.08776963g/mol
• Monoisotopic Mass: 170.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.3Ų

Additional information on [(3R)-3-amino-3-(thiophen-2-yl)propyl](methyl)amine

The Compound CAS No 2679936-16-2: [(3R)-3-amino-3-(thiophen-2-yl)propyl](methyl)amine

The compound with CAS number 2679936-16-2, commonly referred to as [(3R)-3-amino-3-(thiophen-2-yl)propyl](methyl)amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and materials science.

The molecular structure of [(3R)-3-amino-3-(thiophen-2-yl)propyl](methyl)amine is characterized by a chiral center at the third carbon atom, which is bonded to an amino group, a thiophene ring, and a methylamine group. The presence of the thiophene ring introduces aromaticity and potential for conjugation, while the amino and methylamine groups contribute to hydrogen bonding capabilities and overall polarity of the molecule. These features make it a versatile building block for synthesizing more complex molecules with tailored functionalities.

Recent studies have explored the synthesis of this compound through various methodologies, including asymmetric catalysis and stereoselective reactions. Researchers have demonstrated that the enantiomeric excess (ee) of the product can be significantly improved by optimizing reaction conditions, such as catalyst selection and temperature control. These advancements have paved the way for large-scale production of this compound with high optical purity, which is crucial for its application in chiral recognition and asymmetric catalysis.

In terms of applications, [(3R)-3-amino-3-(thiophen-2-yl)propyl](methyl)amine has shown promise in the development of novel pharmaceutical agents. Its ability to form stable complexes with metal ions has led to its use as a ligand in transition metal-catalyzed reactions. For instance, recent research highlights its role in facilitating cross-coupling reactions, such as Suzuki-Miyaura couplings, where it serves as an efficient ligand for palladium catalysts. This has opened new avenues for constructing biologically active molecules with high efficiency.

Beyond catalysis, this compound has also been investigated for its potential in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, such as micelles or nanoparticles, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. Preclinical studies have demonstrated that drug delivery systems incorporating this compound exhibit improved pharmacokinetics and reduced toxicity compared to conventional formulations.

Another emerging area of research involves the use of [(3R)-3-amino-3-(thiophen-2-yl)propyl](methyl)amine in materials science. Its ability to coordinate with metal ions has led to its application in the synthesis of metallopolymers and coordination polymers with tunable mechanical and electronic properties. These materials hold potential for applications in sensors, actuators, and energy storage devices.

Recent advancements in computational chemistry have also contributed to a deeper understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interaction with biological systems. These computational studies complement experimental work by guiding the design of new derivatives with enhanced functionality.

In conclusion, the compound CAS number 2679936-16-2 represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in chemistry and pharmacology.